![molecular formula C11H16Cl2N2O B3088634 N-(4-Amino-2-chlorophenyl)-2,2-dimethylpropanamide hydrochloride CAS No. 1185460-15-4](/img/structure/B3088634.png)
N-(4-Amino-2-chlorophenyl)-2,2-dimethylpropanamide hydrochloride
Overview
Description
“N-(4-Amino-2-chlorophenyl)benzamide hydrochloride” is a chemical compound with the empirical formula C13H12Cl2N2O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for “N-(4-Amino-2-chlorophenyl)benzamide hydrochloride” isO=C(C1=CC=CC=C1)NC2=C(Cl)C=C(N)C=C2.Cl
. The InChI key is OVTMMIOAOPUQRN-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
“N-(4-Amino-2-chlorophenyl)benzamide hydrochloride” is a solid . Its molecular weight is 283.15 .Scientific Research Applications
Chemical Structure and Hydrogen-Bonded Networks
- Research has explored the chemical structure and properties of similar compounds, such as N-(2,6-diisopropylphenyl)-2,2-dimethylpropanamide. These studies focus on hydrogen-bonded networks in monoamide complexes, which are significant for understanding molecular interactions and crystal structures (Amrei & Boere, 2018).
Antiproliferative Properties in Cancer Research
- Compounds based on the structure of N-(4-Amino-2-chlorophenyl)-2,2-dimethylpropanamide hydrochloride have been synthesized and studied for their antiproliferative properties. These studies are crucial in cancer research, particularly in identifying compounds that selectively inhibit the proliferation of cancer cells, such as colon cancer cells (Rayes et al., 2020).
Use in Synthesis of Ligands and Other Compounds
- The compound has been utilized in the synthesis of various ligands and other chemical compounds. This includes its use as a reagent for preparing imidazole-amine ligands, demonstrating its versatility in chemical syntheses (Cheruzel et al., 2011).
Spectroscopic Characterization
- Spectroscopic studies have been conducted on similar compounds, providing valuable data for identification and understanding of their molecular structure. This includes analyses such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, which are essential tools in chemical research (Kuś et al., 2016).
Environmental Remediation
- Related compounds have been examined for their potential in environmental remediation, such as the sonochemical degradation of aromatic organic pollutants. This research is crucial for developing new methods to address environmental pollution and its impacts (Goskonda et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
N-(4-amino-2-chlorophenyl)-2,2-dimethylpropanamide;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O.ClH/c1-11(2,3)10(15)14-9-5-4-7(13)6-8(9)12;/h4-6H,13H2,1-3H3,(H,14,15);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHZUETRVEZTSCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C=C(C=C1)N)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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